2,6-Diamino-4-(4-methylphenyl)-4H-thiopyran-3,5-dicarbonitrile

• IUPAC Name: 2,6-diamino-4-(4-methylphenyl)-4H-thiopyran-3,5-dicarbonitrile
• InChI: InChI=1S/C14H12N4S/c1-8-2-4-9(5-3-8)12-10(6-15)13(17)19-14(18)11(12)7-16/h2-5,12H,17-18H2,1H3
• InChI Key: UIDSWGMVWAPTJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C(=C(SC(=C2C#N)N)N)C#N
• Molecular Formula: C14H12N4S
• Molecular Weight: 268.34 g/mol
• CAS No.: 127118-56-3

Description

2,6-Diamino-4-(4-methylphenyl)-4H-thiopyran-3,5-dicarbonitrile is a useful research compound. Its molecular formula is C14H12N4S and its molecular weight is 268.34. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Routes and Derivatives

2,6-Diamino-4-(4-methylphenyl)-4H-thiopyran-3,5-dicarbonitrile has been utilized in the synthesis of various chemical compounds. Dyachenko and Dyachenko (2008) demonstrated the cross recyclization of 4-substituted 2,6-diamino-4H-thiopyran-3,5-dicarbonitriles with other compounds to produce derivatives such as 2-thioxo-1,2,5,6,7,8-hexahydroquinoline-3-carbonitriles and 2-alkylsulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitriles. They also synthesized 3-amino-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamides and 4-oxo-2,2-pentamethylene-1,2,3,4,7,8,9,10-octahydropyrimido[4′,5′:4,5]thieno[2,3-b]quinolines, highlighting the versatility of this compound in synthesizing a range of chemical structures (Dyachenko & Dyachenko, 2008).

Catalytic Applications and Structural Analysis

Moghaddam et al. (2022) reported the use of this compound in the synthesis of its derivatives using a one-pot, four-component procedure. In this process, primary amines, carbon disulfide, malononitrile, and benzylidenemalononitrile were reacted in the presence of a magnetic NH2.MIL-101(Fe)/ED as a basic metal organic framework catalyst. The structural features of the catalyst were characterized using various techniques, and the final product's structure was determined using X-ray crystallography, showing the importance of this compound in catalysis and structural chemistry (Moghaddam et al., 2022).

Photocycloaddition and Optical Properties

The compound has also been involved in photocycloaddition processes. Margaretha et al. (2007) studied the photocycloaddition of 2,3-dihydro-2,2-dimethyl-4H-thiopyran-4-one to various compounds, revealing the compound's role in photochemical reactions. They explored the regiospecific and stereospecific nature of these additions and the influence of different quenchers, indicating the compound's utility in studying photochemical dynamics (Margaretha et al., 2007).

Furthermore, Bardasov et al. (2020) synthesized 2,4-Diamino-6-arylpyridine-3,5-dicarbonitriles and studied their optical properties. They discovered that these compounds fluoresce in solution and the solid state in the violet region of the spectrum, highlighting the potential applications of these compounds in materials science and optical applications (Bardasov et al., 2020).